Cas no 2060061-14-3 (4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine)

• Product Name: 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine
• CAS No: 2060061-14-3
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• MDL: MFCD30502017
• CID: 5183536
• PubChem ID: 125456227
• Update Time: 2025-05-26

4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[3-(1-pyrrolidinylmethyl)-1H-1,2,4-triazol-5-yl]-
• 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine

• MDL： MFCD30502017
• Inchi： 1S/C11H19N5O/c1-2-4-15(3-1)9-10-12-11(14-13-10)16-5-7-17-8-6-16/h1-9H2,(H,12,13,14)
• InChI Key： SISLIMZMZNZMRC-UHFFFAOYSA-N
• SMILES： N1(C2NN=C(CN3CCCC3)N=2)CCOCC1

Additional information on 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine

4-{5-(Pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine (CAS No. 2060061-14-3): A Comprehensive Overview

4-{5-(Pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine (CAS No. 2060061-14-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine is composed of a morpholine ring and a 1H-1,2,4-triazole ring linked by a pyrrolidine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The morpholine ring is known for its ability to form hydrogen bonds and its hydrophilic nature, which can enhance the solubility and bioavailability of the compound. The 1H-1,2,4-triazole ring is a versatile scaffold that is widely used in drug design due to its stability and ability to interact with various biological targets.

The synthesis of 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine involves several well-established chemical reactions. One common approach is the reaction of 3-chloromethyl-5-(pyrrolidin-1-yl)-1H-1,2,4-triazole with morpholine in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

In terms of biological activities, 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine has been extensively studied for its potential as an antifungal agent. Research has shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}morpholine has also shown promise in other therapeutic areas. For instance, studies have indicated that this compound possesses anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate inflammatory cytokines and inhibit prostaglandin synthesis. Additionally, preliminary research suggests that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

Recent research advancements have further expanded our understanding of the potential applications of 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-y}morpholine. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a lead structure for developing new antifungal agents with improved pharmacokinetic properties. Another study in the European Journal of Medicinal Chemistry explored its potential as a dual inhibitor of both fungal enzymes and human inflammatory mediators.

The pharmacokinetic profile of 4-{5-(pyrrolidin-1-y)methyl--H--triazol--y}morpholine has also been investigated to optimize its therapeutic use. Studies have shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. However, further research is needed to fully understand its metabolism and potential drug interactions.

In conclusion, 4-{5-(pyrrolidin--y)methyl--H--triazol--y}morpholine (CAS No. 206006--) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel drugs for treating fungal infections and other diseases.